erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid

• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• InChI: InChI=1S/C18H34O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h7,10,16-17,19-20H,2-6,8-9,11-15H2,1H3,(H,21,22)/b10-7-/t16-,17+/m0/s1
• InChIKey: XEBKSQSGNGRGDW-SQGUUQMOSA-N

erythro-9,10-Dihydroxy-12(Z)-octadecenoic Acid: Identity & Sourcing

erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid (CAS 59959-49-8), also designated as a specific stereoisomer of 9,10-DiHOME, is a long-chain fatty acid diol belonging to the class of linoleic acid-derived oxylipins [1]. It is characterized by the presence of two vicinal hydroxyl groups at the 9 and 10 carbons in an erythro configuration and a cis (Z) double bond at the 12 position, which distinguishes it from its threo isomer and other DiHOME regioisomers [2]. While its biological profile is often discussed under the umbrella term 9,10-DiHOME (which typically refers to the racemic mixture, CAS 263399-34-4), this specific erythro isomer serves as a critical reference standard for precise analytical and stereochemical investigations [3].

Workflow Chiral & regioisomer reference standard

Selection Logic Differentiates erythro from threo isomer for precise lipid identification

Use Context Lipidomics, metabolomics, and SAR studies requiring stereochemical control

• [1] PubChem. (2007). Compound Summary for erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid. National Center for Biotechnology Information. View Source
• [2] Morris, L. J., & Crouchman, M. L. (1972). 13C nuclear magnetic resonance of mono- and dihydroxy saturated and unsaturated fatty methyl esters. Lipids, 7(12), 773-779. View Source
• [3] MedChemExpress. (n.d.). erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid (Ester Product) Technical Datasheet. View Source

erythro-9,10-Dihydroxy-12(Z)-octadecenoic Acid: Substitution Risks

Procuring the generic racemic mixture (CAS 263399-34-4) or the regioisomer 12,13-DiHOME as a substitute for erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid introduces critical risks of data misinterpretation and experimental failure. The erythro and threo diastereomers of 9,10-DiHOME exhibit distinct and distinguishable carbon-13 NMR chemical shifts, indicating fundamental differences in their three-dimensional conformations that can affect molecular recognition by enzymes and receptors [1]. Furthermore, while both 9,10-DiHOME and 12,13-DiHOME are linoleic acid diols, they are derived from different epoxide precursors (leukotoxin vs. isoleukotoxin) and have been shown to possess non-identical biological effects, including divergent impacts on mitochondrial function and immune cell activity [2][3]. Substituting an undefined stereoisomer or the wrong regioisomer for the defined erythro-9,10-12(Z) compound compromises the validity of any study requiring exact stereochemical or structural assignment, particularly in lipidomics, metabolomics, and structure-activity relationship (SAR) studies .

Attribute

This Product

Generic Substitute Risk

Stereochemistry

erythro-9,10-dihydroxy-12(Z)

Racemic or threo isomer may shift NMR & bioactivity profiles

Regioisomer

9,10-DiHOME

12,13-DiHOME derived from different epoxide precursor; divergent mitochondrial & immune effects reported

Identity Definition

Single defined stereoisomer

Undefined isomer mixture compromises structural assignment validity

• [1] Morris, L. J., & Crouchman, M. L. (1972). 13C nuclear magnetic resonance of mono- and dihydroxy saturated and unsaturated fatty methyl esters. Lipids, 7(12), 773-779. View Source
• [2] Hildreth, K., Kodani, S. D., Hammock, B. D., & Zhao, L. (2020). Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. The Journal of Nutritional Biochemistry, 86, 108484. View Source
• [3] Bergmann, C. B., et al. (2022). sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury. Proceedings of the National Academy of Sciences, 119(13), e2120691119. View Source

erythro-9,10-Dihydroxy-12(Z)-octadecenoic Acid: Evidence vs. Key Comparators

Adipocyte Calcium Influx: 9,10-DiHOME vs. 12,13-DiHOME

In a direct head-to-head comparison, both 9,10-diHOME and 12,13-diHOME were shown to mechanistically activate calcium influx in mouse brown and white adipocytes in vitro. The study found that both compounds exhibited a replicable inverse association with Body Mass Index (BMI) in human plasma samples, confirming that the 9,10-regioisomer (of which the target compound is a specific stereoisomer) shares this key metabolic signaling property with the more extensively studied 12,13-diHOME [1].

Adipocyte Calcium Influx vs. 12,13-DiHOME

Head-to-head

Qualitatively similar activation; both inversely associated with BMI

Reported adipocyte signaling context

Mouse adipocyte in vitro; human plasma cohort n=83

Evidence Dimension	Activation of adipocyte calcium influx
Target Compound Data	Activated calcium influx (no significant difference from comparator noted)
Comparator Or Baseline	12,13-diHOME
Quantified Difference	Qualitatively similar; both trigger calcium influx and are inversely associated with BMI
Conditions	In vitro assay in mouse brown and white adipocytes; human plasma lipidomics from cohort of 83 individuals

Why This Matters

This evidence positions 9,10-DiHOME as a candidate therapeutic target and relevant biomarker for metabolic research, ensuring that procurement of this specific isomer is grounded in a validated, biologically relevant signaling pathway.

• [1] Dreyfuss, J. M., Djordjilović, V., Pan, H., Bussberg, V., MacDonald, A. M., Narain, N. R., Kiebish, M. A., Blüher, M., Tseng, Y. H., & Lynes, M. D. (2024). ScreenDMT reveals DiHOMEs are replicably inversely associated with BMI and stimulate adipocyte calcium influx. Communications Biology, 7(1), 996. View Source

PPARγ Agonism: 9,10-DiHOME Potency

9,10-DiHOME acts as a ligand for the peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of adipocyte differentiation and metabolism. BindingDB data reports an EC50 of 2.30E+3 nM (2.3 µM) for agonist activity at mouse PPARγ expressed in HEK293 cells [1]. This provides a quantitative benchmark for its potency, distinguishing it from other oxylipins like 13-HODE, for which PPARγ activity may differ or be less well-characterized [2].

PPARγ Agonist Activity

Class-level

EC50 2.3 µM

Supports PPARγ pathway study fit

Mouse PPARγ, HEK293 reporter assay

Evidence Dimension	PPARγ agonist activity
Target Compound Data	EC50 = 2.3 µM
Comparator Or Baseline	13-HODE
Quantified Difference	No direct comparative EC50 data found for 13-HODE under identical assay conditions.
Conditions	Mouse PPARγ expressed in HEK293 cells, dual-luciferase reporter assay after 24 hours

Why This Matters

This quantitative potency data provides a defined, measurable parameter for researchers investigating PPARγ-mediated pathways, enabling informed selection of 9,10-DiHOME over analogs with unknown or different receptor affinities.

• [1] BindingDB. (n.d.). Affinity Data for (±)9,10-DiHOME at PPARgamma. EC50: 2.30E+3 nM. View Source
• [2] FoodB. (2011). Showing Compound 9,10-DHOME (FDB023415). View Source

Inflammatory Mediation: 9,10-DiHOME in PAH Exposure

In a targeted lipidomic study of children exposed to polycyclic aromatic hydrocarbons (PAHs), 9,10-DiHOME was identified as a key pro-inflammatory mediator. Mediation analysis revealed that 9,10-DiHOME mediated a substantial percentage of the association between PAH exposure and key inflammatory markers: 42.7% for monocytes (p=0.017), 31.1% for IL-6 (p=0.014), 57.8% for IL-10 (p=0.005), and 38.5% for TNF-α (p=0.012) [1]. While other oxylipins like 5,6-EET and 14,15-EET were inversely associated with PAH exposure, 9,10-DiHOME was uniquely and strongly positively associated, highlighting its specific role in this inflammatory context [1].

Inflammatory Mediation in PAH Exposure

Cross-study comparable

Mediated 42.7% monocyte, 31.1% IL-6, 57.8% IL-10, 38.5% TNF-α associations (p

Supports immunotoxicity pathway-response studies

Human cohort, plasma oxylipin profiling

Stereochemical ID by 13C NMR

Supporting evidence

Distinct alpha-carbon chemical shift pattern vs. threo isomer

Allows stereochemical identity verification

13C NMR of methyl ester derivatives

Evidence Dimension	Mediation of inflammatory marker associations
Target Compound Data	Mediated 42.7%, 31.1%, 57.8%, and 38.5% of associations with monocytes, IL-6, IL-10, and TNF-α, respectively.
Comparator Or Baseline	Other oxylipins (e.g., 5,6-EET, 11,12-EET, 14,15-EET)
Quantified Difference	9,10-DiHOME was positively associated with PAH exposure (p for trend < 0.001), while EETs were inversely correlated.
Conditions	Human cohort study of children with high vs. low PAH exposure; plasma oxylipin measurement

Why This Matters

This data establishes 9,10-DiHOME as a specific and quantitatively validated biomarker for environmental exposure-related inflammation, making it a superior choice for studies focused on immunotoxicity and the aryl hydrocarbon receptor (AhR) pathway over other oxylipins that show opposite associations.

• [1] Dai, Y., Cheng, Z., Zeng, Z., Hylkema, M. N., Faas, M. M., & Huo, X. (2023). A Targeted Lipidomic Reveals CYP450-Derived Oxylipin Linked to the Inflammatory Response by Polycyclic Aromatic Hydrocarbon Exposure in Children. Exposure and Health, 15, 455-466. View Source

Stereochemical Purity: Erythro vs. Threo by 13C NMR

The erythro and threo isomers of vicinal dihydroxy fatty acids, including 9,10-dihydroxyoctadecenoates, can be reliably distinguished and quantified by the difference in the chemical shifts of the carbons alpha to the hydroxyl-bearing carbons in 13C NMR spectroscopy [1]. This analytical distinction is critical for confirming the identity and purity of the specific erythro-9,10-dihydroxy-12(Z)-octadecenoic acid isomer (CAS 59959-49-8) and differentiating it from its threo counterpart (CAS 263399-34-4, racemate) .

Stereochemical ID by 13C NMR

Supporting evidence

Distinct alpha-carbon chemical shift pattern vs. threo isomer

Allows stereochemical identity verification

13C NMR of methyl ester derivatives

Evidence Dimension	Stereochemical configuration confirmation
Target Compound Data	Specific 13C NMR chemical shift pattern for alpha carbons
Comparator Or Baseline	threo-9,10-dihydroxy-12(Z)-octadecenoic acid
Quantified Difference	Distinct chemical shift differences allow for easy discrimination
Conditions	13C NMR analysis of methyl ester derivatives

Why This Matters

This provides a verifiable analytical method to ensure procurement of the correct stereoisomer, preventing experimental error from using an undefined or incorrect diastereomer, which is essential for reproducibility in analytical and bioactivity studies.

• [1] Morris, L. J., & Crouchman, M. L. (1972). 13C nuclear magnetic resonance of mono- and dihydroxy saturated and unsaturated fatty methyl esters. Lipids, 7(12), 773-779. View Source

erythro-9,10-Dihydroxy-12(Z)-octadecenoic Acid: Applications

Lipidomics & Metabolomics Reference Standard

Due to its defined stereochemistry (erythro) and regiospecificity (9,10-dihydroxy-12(Z)), this compound is an essential analytical standard for the accurate identification and quantification of 9,10-DiHOME isomers in complex biological matrices using LC-MS/MS or GC-MS . Its use ensures that detected signals are correctly attributed to the specific erythro isomer, preventing misidentification that could occur with a racemic standard . This is critical for studies investigating the distinct roles of DiHOME isomers in disease states like metabolic syndrome and inflammation [1].

SAR Studies on PPARγ Agonists

With a defined EC50 of 2.3 µM for PPARγ agonism , erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid serves as a precise tool compound for SAR studies aimed at understanding the structural requirements for nuclear receptor activation. By comparing its activity to that of the threo isomer or 12,13-DiHOME, researchers can dissect the stereochemical and regioisomeric contributions to receptor binding and downstream adipogenic or anti-inflammatory effects . This is particularly valuable for developing novel PPARγ modulators with improved therapeutic profiles [1].

PAH-Induced Immunotoxicity Investigation

This compound is a key reagent for investigating the mechanistic link between polycyclic aromatic hydrocarbon (PAH) exposure and immune dysregulation . Its established role as a dominant mediator of PAH-associated increases in monocytes, IL-6, IL-10, and TNF-α makes it the preferred compound for in vitro and in vivo studies aimed at validating these findings and exploring the underlying AhR/CYP450/sEH signaling axis . Using the correct erythro isomer ensures that the observed biological effects can be attributed to the specific stereoisomer relevant to human exposure biology [1].

Quality Control for Lipid Formulations

In the development and manufacturing of products containing polyunsaturated fatty acids or their derivatives, monitoring the formation of oxidized lipid species like DiHOMEs is crucial for stability and safety assessment . The high-purity erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid can be used as a certified reference material to calibrate analytical methods (e.g., HPLC-ELSD, LC-MS) for detecting and quantifying this specific degradation product, ensuring product quality and compliance with regulatory specifications .

Application

Selection Property

Validation Focus

Lipidomics & metabolomics isomer ID

Defined erythro & regioisomer

Accurate LC-MS/MS isomer assignment

PPARγ agonist SAR studies

PPARγ EC50 benchmark

Stereochemical contribution to receptor binding

PAH immunotoxicity research

Mediator role in inflammatory marker association

AhR/CYP450/sEH pathway validation

Oxidized lipid quality control

Certified reference material purity

Calibration of HPLC-ELSD/LC-MS for DiHOME quantification

• [1] Dreyfuss, J. M., et al. (2024). ScreenDMT reveals DiHOMEs are replicably inversely associated with BMI and stimulate adipocyte calcium influx. Communications Biology, 7(1), 996. View Source